Methyl 2-imino-1,3,4-oxadiazole-3-carboxylate

• Molecular Formula: C4H5N3O3
• Molecular Weight: 143.1 g/mol
• IUPAC Name: methyl 2-imino-1,3,4-oxadiazole-3-carboxylate
• InChI: InChI=1S/C4H5N3O3/c1-9-4(8)7-3(5)10-2-6-7/h2,5H,1H3
• InChI Key: QPSSLISUYXKJCJ-UHFFFAOYSA-N
• SMILES: COC(=O)N1C(=N)OC=N1
• synonyms: 1,3,4-Oxadiazole-3(2H)-carboxylicacid,2-imino-,methylester(9CI)
• CAS No.: 111155-00-1

Description

Methyl 2-imino-1,3,4-oxadiazole-3-carboxylate, also known as MIOC, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MIOC has been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.

Scientific Research Applications

Methyl 2-imino-1,3,4-oxadiazole-3-carboxylate has shown promising results in various scientific research studies. It has been found to exhibit potent antibacterial activity against a wide range of gram-positive and gram-negative bacteria, including drug-resistant strains. This compound has also been shown to have antifungal activity against Candida albicans, a common pathogen that causes fungal infections in humans. Additionally, this compound has been found to possess antiviral activity against herpes simplex virus type 1 and 2, and human immunodeficiency virus type 1.

Mechanism of Action

The mechanism of action of Methyl 2-imino-1,3,4-oxadiazole-3-carboxylate is not fully understood, but it is believed to involve the inhibition of key enzymes and metabolic pathways in bacteria, fungi, and viruses. This compound has been shown to inhibit the growth of bacteria by interfering with cell wall synthesis and disrupting membrane integrity. In fungi, this compound inhibits the biosynthesis of ergosterol, a key component of the fungal cell membrane. This compound has also been found to inhibit viral replication by targeting viral enzymes and inhibiting viral entry and fusion.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity and side effects in vitro and in vivo studies. It has been shown to have low cytotoxicity towards mammalian cells, making it a potentially safe and effective therapeutic agent. This compound has also been found to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

Methyl 2-imino-1,3,4-oxadiazole-3-carboxylate has several advantages for lab experiments, including its easy synthesis, low toxicity, and broad-spectrum activity against bacteria, fungi, and viruses. However, this compound has some limitations, such as its instability in aqueous solutions and its limited solubility in organic solvents. These limitations may affect the efficacy of this compound in certain experimental settings.

Future Directions

There are several future directions for the research and development of Methyl 2-imino-1,3,4-oxadiazole-3-carboxylate. One potential direction is the optimization of the synthesis method to improve the yield and purity of this compound. Another direction is the investigation of the molecular mechanisms of this compound's biological activities, which could lead to the development of more potent and selective analogs. Additionally, the therapeutic potential of this compound in various disease models should be explored further, including its potential use as an antifungal, antibacterial, and antiviral agent. Overall, the research on this compound holds great promise for the development of new and effective therapies for a wide range of diseases.

Synthesis Methods

The synthesis of Methyl 2-imino-1,3,4-oxadiazole-3-carboxylate is a multi-step process that involves the condensation of ethyl isocyanoacetate with hydrazine hydrate, followed by cyclization with dimethyl carbonate. The resulting product is then subjected to acid hydrolysis to obtain this compound in high yield and purity. The synthesis method of this compound has been optimized over the years to improve the efficiency and scalability of the process.